Cas no 1595795-87-1 (3-Chloro-2-(oxetan-3-yloxy)aniline)

• Product Name: 3-Chloro-2-(oxetan-3-yloxy)aniline
• CAS No: 1595795-87-1
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 5706688
• PubChem ID: 102605434
• Update Time: 2025-05-24

3-Chloro-2-(oxetan-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• A1-32728
• 1595795-87-1
• 3-Chloro-2-(oxetan-3-yloxy)-phenylamine
• EN300-1294560
• 3-Chloro-2-(oxetan-3-yloxy)aniline
• CID 102605434
• Benzenamine, 3-chloro-2-(3-oxetanyloxy)-

• Inchi： 1S/C9H10ClNO2/c10-7-2-1-3-8(11)9(7)13-6-4-12-5-6/h1-3,6H,4-5,11H2
• InChI Key： IAMHQAXJHDCEBR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC1COC1)N

Computed Properties

• Exact Mass: 199.0400063g/mol
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 342.4±42.0 °C(Predicted)
• pka: 3.40±0.10(Predicted)

Additional information on 3-Chloro-2-(oxetan-3-yloxy)aniline

Comprehensive Overview of 3-Chloro-2-(oxetan-3-yloxy)aniline (CAS No. 1595795-87-1): Properties, Applications, and Industry Insights

3-Chloro-2-(oxetan-3-yloxy)aniline (CAS No. 1595795-87-1) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an aniline core with a chloro substituent and an oxetane ring, offering versatile reactivity for synthetic applications. Its oxetan-3-yloxy moiety is particularly noteworthy, as oxetanes are increasingly explored in drug design for their metabolic stability and polarity modulation.

In recent years, the demand for heterocyclic building blocks like 3-Chloro-2-(oxetan-3-yloxy)aniline has surged, driven by trends in fragment-based drug discovery and covalent inhibitor development. Researchers frequently search for "oxetane derivatives in medicinal chemistry" or "aniline-based intermediates for API synthesis," reflecting its relevance in modern R&D. The compound’s CAS No. 1595795-87-1 serves as a critical identifier for procurement and regulatory compliance.

Synthetic routes to 3-Chloro-2-(oxetan-3-yloxy)aniline often involve nucleophilic substitution reactions between oxetane alcohols and halogenated anilines. Its chloro group enables further functionalization via cross-coupling (e.g., Suzuki or Buchwald-Hartwig reactions), while the oxetane ring enhances solubility—a key consideration for bioavailability optimization. These attributes align with industry priorities such as "improving drug-like properties" and "green chemistry approaches."

From an analytical perspective, 3-Chloro-2-(oxetan-3-yloxy)aniline typically exhibits characteristic NMR peaks (e.g., δ 4.5–5.0 ppm for oxetane protons) and mass spectrometry fragmentation patterns. Purity assessment via HPLC is essential, especially for applications in high-value intermediates. The compound’s stability under various pH conditions is another frequent query, often searched as "oxetane stability in drug formulation."

Emerging applications include its use in PROTACs (Proteolysis-Targeting Chimeras) and bifunctional linker design, where the aniline group anchors target-binding moieties. This connects to trending topics like "targeted protein degradation" and "next-generation therapeutics." Environmental considerations also arise, with searches for "biodegradable heterocycles" highlighting the need for sustainable alternatives.

In summary, 3-Chloro-2-(oxetan-3-yloxy)aniline (CAS No. 1595795-87-1) represents a multifaceted tool for researchers addressing challenges in small-molecule drug development and material science. Its dual functionality—combining electrophilic and hydrogen-bonding capabilities—positions it as a valuable asset in innovative chemistry workflows.